Cas no 148465-45-6 (Crofelemer)

• Product Name: Crofelemer
• CAS No: 148465-45-6
• MF: C₁₈H₁₆N₂O₃
• MW: 754.73708g/mol
• CID: 207479
• Update Time: 2024-02-29

Crofelemer Chemical and Physical Properties

Names and Identifiers

• Crofelemer
• Crofelemer [USAN]
• Oligomeric proanthocyanidin from the latex of Croton lechleri. Crofelemer. Average molecular weight of approximately 2300 daltons
• Provir
• SP-303
• Virend
• SP 303

• Inchi： 1S/C18H16N2O3/c1-22-16-10-6-5-9-14(16)12-19-18(21)15-11-17(23-20-15)13-7-3-2-4-8-13/h2-11H,12H2,1H3,(H,19,21)
• InChI Key： JDNAIBCYTQGWFC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2=CC=CC=C2OC)=O)=N1

Computed Properties

• Exact Mass: 754.269752
• Monoisotopic Mass: 754.269752
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 54
• Rotatable Bond Count: 7
• Complexity: 1300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 294

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles